4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C14H16ClN3O2
• Molecular Weight: 293.75 g/mol
• IUPAC Name: 4-chloro-N-[(2-ethoxyphenyl)methyl]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H16ClN3O2/c1-3-20-12-7-5-4-6-10(12)8-16-14(19)13-11(15)9-18(2)17-13/h4-7,9H,3,8H2,1-2H3,(H,16,19)
• InChI Key: WSJGYLYIUGHKLQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1CNC(=O)C2=NN(C=C2Cl)C

Description

4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, pain, and fever. By inhibiting COX enzymes, this compound can reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal studies. It has also been found to have antitumor activity in vitro and in vivo. Moreover, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide in lab experiments is its potential therapeutic applications in various fields of scientific research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide. One direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as an antitumor agent. Moreover, future research could focus on elucidating the mechanism of action of this compound to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide involves the reaction of 2-ethoxybenzylamine with 4-chloro-1-methyl-1H-pyrazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

4-chloro-N-(2-ethoxybenzyl)-1-methyl-1H-pyrazole-3-carboxamide has been studied for its potential applications in various fields of scientific research. It has been investigated for its anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use as an antitumor agent. Moreover, this compound has been explored for its role in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.